Cas no 268730-72-9 (1-(4-Cyanobenzoyl)-4-piperidinone)

• Product Name: 1-(4-Cyanobenzoyl)-4-piperidinone
• CAS No: 268730-72-9
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD04115031
• CID: 247920
• PubChem ID: 18365057
• Update Time: 2025-04-19

1-(4-Cyanobenzoyl)-4-piperidinone Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(4-oxo-1-piperidinyl)carbonyl]-
• 4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile
• 4-(4-oxopiperidine-1-carbonyl)benzonitrile
• 4-(4-OXO-PIPERIDINE-1-CARBONYL)BENZONITRILE,
• 4-[oxo-(4-oxo-1-piperidinyl)methyl]benzonitrile
• AG-E-85096
• AGN-PC-01V0AK
• CTK4F8670
• KB-238501
• SureCN7828410
• AKOS000177950
• 268730-72-9
• 4-(4-oxidanylidenepiperidin-1-yl)carbonylbenzenecarbonitrile
• MFCD04115031
• SCHEMBL7828410
• DTXSID00593149
• CS-0341590
• FT-0738080
• A818640
• 1-(4-Cyanobenzoyl)-4-piperidinone
• SB36304
• 4-(4-Oxopiperidine-1-carbonyl)-benzonitrile

• MDL： MFCD04115031
• Inchi： 1S/C13H12N2O2/c14-9-10-1-3-11(4-2-10)13(17)15-7-5-12(16)6-8-15/h1-4H,5-8H2
• InChI Key： ZEWMUOQEPSDMTH-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(C#N)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 464.3±40.0 °C at 760 mmHg
• Flash Point: 234.6±27.3 °C
• PSA: 61.17000
• LogP: 1.30128
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-Cyanobenzoyl)-4-piperidinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)